BENGHE Validation & Comparative

Check Availability & Pricing

Revaprazan hydrochloride superiority,
Inferiority, or non-inferiority trials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Revaprazan Hydrochloride

Cat. No.: B118499

Revaprazan Hydrochloride: A Comparative
Analysis of Clinical Trial Outcomes

Revaprazan, a potassium-competitive acid blocker (P-CAB), represents a distinct class of acid
suppressants compared to traditional proton pump inhibitors (PPIs). This guide provides a
comprehensive comparison of revaprazan hydrochloride with other acid-suppressing agents,
focusing on data from superiority, inferiority, and non-inferiority trials. The information is
intended for researchers, scientists, and drug development professionals to offer an objective
overview of its clinical performance.

Mechanism of Action

Revaprazan hydrochloride competitively and reversibly inhibits the H+/K+-ATPase (proton
pump) in gastric parietal cells.[1] Unlike PPIs, which require activation in an acidic environment
and form covalent bonds with the proton pump, revaprazan's action is independent of the
parietal cell's secretory state, leading to a more rapid onset of action.[1]

Beyond its primary role in acid suppression, revaprazan has demonstrated anti-inflammatory
properties. In studies involving Helicobacter pylori-infected gastric epithelial cells, revaprazan
was shown to inhibit the phosphorylation of Akt, a key component in inflammatory signaling
pathways. This action leads to the attenuation of cyclooxygenase-2 (COX-2) expression, a
mediator of inflammation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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